Cas no 180343-64-0 (2,1-Benzisoxazole-5-carbonitrile,3-methyl-(9CI))

2,1-Benzisoxazole-5-carbonitrile,3-methyl-(9CI) structure
180343-64-0 structure
Product Name:2,1-Benzisoxazole-5-carbonitrile,3-methyl-(9CI)
CAS No:180343-64-0
MF:C9H6N2O
MW:158.15674161911
CID:906840
Update Time:2023-11-19

2,1-Benzisoxazole-5-carbonitrile,3-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2,1-Benzisoxazole-5-carbonitrile,3-methyl-(9CI)
    • 3-methylbenzo[c]isoxazole-5-carbonitrile
    • CID 83681646
    • 2,1-Benzisoxazole-5-carbonitrile, 3-methyl-
    • Inchi: 1S/C9H6N2O/c1-6-8-4-7(5-10)2-3-9(8)11-12-6/h2-4H,1H3
    • InChI Key: OBUFRNZDQDRNCG-UHFFFAOYSA-N
    • SMILES: O1C(C)=C2C=C(C#N)C=CC2=N1

Computed Properties

  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 220
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.7
  • Topological Polar Surface Area: 49.8

Experimental Properties

  • Density: 1.26±0.1 g/cm3(Predicted)
  • Boiling Point: 327.5±22.0 °C(Predicted)
  • pka: -3.03±0.30(Predicted)
Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD